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‘ Compound of Interest

Compound Name: 2,3-Difluorocinnamic acid
CAS No.: 207981-48-4
Cat. No.: B351281

Get Quote

2,3-Difluorocinnamic acid (CAS No. 207981-48-4) is a fluorinated aromatic carboxylic acid that has emerged as a valuable building block in synthet
ring, presents a unique combination of reactive sites: a carboxylic acid, an a,3-unsaturated alkene, and an electron-deficient aromatic ring. The strate

each functional group and imparting unique characteristics to its derivatives, such as enhanced metabolic stability and binding affinity in biological sy«

This guide provides a comprehensive exploration of the chemical reactivity of 2,3-Difluorocinnamic acid. Moving beyond a simple catalog of reactio
for its application in complex molecular synthesis and drug discovery programs.

Core Physicochemical Properties

A foundational understanding of a molecule's physical properties is critical for its handling, storage, and application in chemical reactions.

Property Value

CAS Number 207981-48-4

Molecular Formula CoHeF202

Molecular Weight 184.14 g/mol

Appearance White to off-white crystalline solid
pKa (Predicted) ~4.2 (relative to similar structures)

Pillar 1: The Electronic Influence of Ortho-Difluoro Substitution

The defining feature of 2,3-Difluorocinnamic acid is the vicinal (ortho) placement of two fluorine atoms on the phenyl ring. This arrangement creates

 Inductive Effect (-1): As the most electronegative element, fluorine strongly withdraws electron density through the sigma bonds. This effect is most
chain, increasing the electrophilicity of both the alkene and the carbonyl carbon.[3]

+ Resonance Effect (+R): The lone pairs on the fluorine atoms can be donated to the aromatic pi-system. However, for fluorine, the inductive effect o

» Impact on Acidity: The strong electron-withdrawal by the two fluorine atoms stabilizes the carboxylate anion formed upon deprotonation. This stabil
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Caption: Influence of fluorine's electron-withdrawing effects.
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Pillar 2: Reactivity of the Carboxylic Acid Group

The carboxylic acid moiety is a versatile handle for derivatization, primarily through nucleophilic acyl substitution.[9][10] The electron-withdrawing fluo

Amide Bond Formation

Direct conversion to an amide is challenging because amines, being basic, tend to deprotonate the carboxylic acid to form an unreactive carboxylate
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Caption: Experimental workflow for amide coupling.

Experimental Protocol: Amide Coupling via EDC/HOBt
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 Dissolution: In a round-bottom flask under an inert atmosphere (N2 or Ar), dissolve 2,3-Difluorocinnamic acid (1.0 eq) in anhydrous dimethylform:

« Addition of Reagents: To the stirred solution, add 1-hydroxybenzotriazole (HOBt) (1.2 eq) and the desired primary or secondary amine (1.1 eq).

» Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

« Activation: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.

« Reaction: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress |

« Work-up: Upon completion, dilute the mixture with ethyl acetate and wash sequentially with 1M HCI, saturated NaHCOs solution, and brine.

« Purification: Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under reduced pressure. Purify the crude product by column chrc

Esterification

Fischer esterification, the acid-catalyzed reaction with an alcohol, is a common method to produce esters.[11] Due to the equilibrium nature of this re¢
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Experimental Protocol: Fischer Esterification with Methanol

« Suspension: In a round-bottom flask, suspend 2,3-Difluorocinnamic acid (1.0 eq) in excess methanol, which serves as both reactant and solvent.
» Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-5 mol%).

« Reflux: Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 4-8 hours, monitoring by TLC.

« Work-up: After cooling to room temperature, remove the excess methanol under reduced pressure. Dissolve the residue in ethyl acetate and wash

 Purification: Dry the organic layer over anhydrous Na2SOa, filter, and concentrate to yield the methyl ester, which can be further purified if necessat

Conversion to Acyl Halides

The most reactive carboxylic acid derivatives, acyl halides, are synthesized by treating the acid with reagents like thionyl chloride (SOCI2) or oxalyl ct

Pillar 3: Reactivity of the Alkene Moiety

The carbon-carbon double bond in the propenoic acid side chain is susceptible to addition reactions.[13] The 1t bond acts as a nucleophile, attacking
acid group.

Catalytic Hydrogenation

The alkene double bond can be selectively reduced to a single bond via catalytic hydrogenation, typically using a palladium on carbon (Pd/C) catalys
Experimental Protocol: Catalytic Hydrogenation

« Setup: Dissolve 2,3-Difluorocinnamic acid in a suitable solvent (e.g., methanol or ethyl acetate) in a flask designed for hydrogenation.

o Catalyst: Add a catalytic amount of 10% Pd/C (typically 1-5 mol% by weight).

« Hydrogenation: Purge the flask with hydrogen gas and maintain a positive pressure (using a balloon or a Parr hydrogenator) while stirring vigorous
« Monitoring: Monitor the reaction by TLC or by the cessation of hydrogen uptake.

« Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

» Isolation: Remove the solvent under reduced pressure to obtain the saturated product.

Electrophilic Addition of Halogens

Halogens like bromine (Brz) can add across the double bond to form a vicinal dihalide. The reaction typically proceeds through a cyclic halonium ion i

Mechanism: Amide Couy
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Caption: Activation of carboxylic acid by EDC.

Pillar 4: Reactivity of the Difluorinated Aromatic Ring

The two fluorine atoms render the aromatic ring highly electron-deficient, which deactivates it towards traditional electrophilic aromatic substitution (E
atoms bearing the fluorine leaving groups. This reactivity is a cornerstone of its utility in building complex molecular architectures.

While EAS is disfavored, forcing conditions might lead to substitution directed by the ortho, para-directing fluorine atoms and the meta-directing cinna
for the displacement of one or both fluorine atoms to forge new carbon-heteroatom bonds.

Applications in Drug Discovery

While specific applications for the 2,3-difluoro isomer are less documented in readily available literature than its 3,4- and 2,4- counterparts, the princiy
[4][15] For example, the related trans-3,4-Difluorocinnamic acid is a precursor for potent 5-HTs receptor antagonists and psammaplin A derivatives us
for creating novel analogues in these and other therapeutic areas.[17]

Spectroscopic Data Analysis

Characterization of 2,3-Difluorocinnamic acid and its derivatives relies on standard spectroscopic techniques.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

specific experimental setup.
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact our Ph.D. Support Tee

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://pdf.benchchem.com/15593/A_Comparative_Analysis_of_Spectroscopic_Data_for_2_3_and_4_Methoxybenzoic_Acid.pdf
https://www.researchgate.net/publication/229144465_The_spectroscopic_FT-IR_FT-Raman_and_1H_13C_NMR_and_theoretical_studies_of_cinnamic_acid_and_alkali_metal_cinnamates
https://www.benchchem.com/product/b351281/docs#introduction-the-strategic-importance-of-2-3-difluorocinnamic-acid
https://www.benchchem.com/product/b351281?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b351281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

